methyl 5-(((4-oxo-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-5H-pyrimido[5,4-b]indol-2-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C24H16F3N3O4S/c1-33-22(32)18-10-9-15(34-18)12-35-23-29-19-16-7-2-3-8-17(16)28-20(19)21(31)30(23)14-6-4-5-13(11-14)24(25,26)27/h2-11,28H,12H2,1H3
• InChI Key: PVNVPBVCXUFIPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)NC5=CC=CC=C53
• Molecular Formula: C24H16F3N3O4S
• Molecular Weight: 499.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features, including a furan ring, a pyrimido-indole moiety, and a trifluoromethyl group. These features suggest that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan ring, pyrimido-indole moiety, and trifluoromethyl group would all contribute to the overall structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds are known to undergo a variety of chemical reactions. For example, compounds with a furan ring can undergo electrophilic substitution, and compounds with a pyrimido-indole moiety can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the trifluoromethyl group and the furan ring could influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-HIV Potential

Indole derivatives have been investigated as anti-HIV agents. For example:

• . Further details on their efficacy and mechanism of action would require additional research.

Antimicrobial Properties

Indole derivatives also exhibit antimicrobial effects:

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Other Biological Activities

Indole derivatives are involved in several other areas:

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in areas like antiviral, anti-inflammatory, or anticancer research, then future studies could focus on optimizing its structure for these applications.

Mechanism of Action

Target of Action

It’s known that many indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses . The compound’s interaction with its targets could result in changes that lead to its various biological activities.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad range of biological activities associated with indole derivatives , it’s likely that this compound could have diverse molecular and cellular effects.